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Compound of Interest

Compound Name: (4R)-4-Benzyl-D-glutamic acid

CAS No.: 402821-16-3

Cat. No.: B1609714

Get Quote

Structural Characterization, Synthetic Pathways, and Pharmacological Applications

Executive Summary
(4R)-4-Benzyl-D-glutamic acid is a synthetic, stereochemically complex analogue of the

neurotransmitter D-glutamic acid.[1] Characterized by the introduction of a hydrophobic benzyl

moiety at the

-carbon (C4) and the retention of the D-configuration at the

-carbon (C2), this molecule serves as a critical probe in neuropharmacology.[1] It is primarily
utilized to map the hydrophobic pockets of Excitatory Amino Acid Transporters (EAATs) and
Metabotropic Glutamate Receptors (mGluRs).[1]

This guide provides a definitive technical analysis of its IUPAC nomenclature, stereoselective

synthesis, and biological utility, designed for researchers requiring high-fidelity data for drug

development and chemical biology applications.
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IUPAC Derivation
The nomenclature of this compound requires rigorous application of Cahn-Ingold-Prelog (CIP)

priority rules to resolve the ambiguity often found in commercial catalogs.

Parent Structure: Pentanedioic acid (Glutaric acid).[1]

Amino Group: Located at C2.

Base Configuration: "D-Glutamic acid" dictates the (2R) configuration.[1]

Substituent: A benzyl group at C4.

C4 Stereochemistry: Explicitly defined as (R).[1]

Definitive IUPAC Name: (2R,4R)-2-amino-4-benzylpentanedioic acid[1]

Chemical Data Table[1][5]
Parameter Technical Specification

Common Name (4R)-4-Benzyl-D-glutamic acid

IUPAC Name (2R,4R)-2-amino-4-benzylpentanedioic acid

CAS Number (HCl) 2055114-59-3

CAS Number (Free Base) 402821-16-3

Molecular Formula

C

H

NO

Molecular Weight 237.25 g/mol (Free base)

Stereocenters C2 (R), C4 (R)

Solubility Water (moderate), Methanol (high), DMSO
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Synthesizing the (2R,4R) isomer requires controlling two stereocenters simultaneously. A

standard alkylation of D-glutamic acid often leads to racemization or poor diastereoselectivity at

C4. The most robust method involves the use of a chiral auxiliary (e.g., a Ni(II)-glycine

equivalent or a chiral Schiff base) to direct the Michael addition or alkylation.[1]

Methodological Rationale
We employ a Michael Addition strategy using a chiral glycine equivalent and a benzyl-

substituted acrylate. This approach is superior to direct alkylation of pyroglutamate because it

allows for thermodynamic control of the C4 center during ring closure or subsequent hydrolysis

steps.

Synthetic Workflow (Graphviz)[1]

Figure 1: Stereoselective Synthesis via Ni(II) Chiral Auxiliary
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Step-by-Step Protocol
Note: This protocol assumes the use of a Belokon-type Ni(II) complex or similar chiral glycine

equivalent to induce D-configuration at C2.[1]

Complex Formation: React Glycine with (S)-BPB (chiral ligand) and Ni(NO

)

to form the nucleophilic glycine equivalent.[1]

Michael Addition:

Dissolve the Ni(II) complex (1.0 eq) in anhydrous DMF.[1]
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Add benzyl acrylate (1.2 eq) and a catalytic base (DBU, 0.1 eq).[1]

Critical Step: Maintain temperature at -20°C to maximize diastereoselectivity (kinetic

control).

Monitor via TLC for consumption of the red Ni-complex.

Hydrolysis & Deprotection:

Treat the resulting adduct with 3M HCl/MeOH under reflux for 2 hours. This cleaves the

chiral auxiliary and hydrolyzes the ester groups.

The Ni(II) salt is removed via filtration or chelation resin.[1]

Purification:

The crude amino acid is purified using Dowex 50W-X8 cation exchange resin.

Elute with 1M NH

OH.

Resolution: If diastereomeric ratio (dr) is <95:5, perform final purification via preparative

HPLC using a Chiralpak ZWIX(+) column.

Biological Mechanism & Applications[1][6]
Pharmacological Significance
(4R)-4-Benzyl-D-glutamic acid acts as a conformationally restricted glutamate analogue.[1]

The bulky benzyl group at C4 prevents the molecule from inducing the closure of the ligand-

binding domain (LBD) required for receptor activation, effectively turning it into a competitive

antagonist or a transport blocker.

Target: Excitatory Amino Acid Transporters (EAATs).[1]

Mechanism: Competitive inhibition. The benzyl group occupies the hydrophobic pocket

adjacent to the glutamate binding site, preventing the transporter from completing the

alternating access cycle.
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Selectivity: The (2R,4R) configuration is often investigated to differentiate between EAAT

subtypes (EAAT1 vs EAAT2) compared to the L-isomer counterparts.[1]

Mechanism of Action Diagram

Figure 2: Mechanism of EAAT Blockade by 4-Benzyl-D-Glutamate
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[1]
Quality Control & Characterization Standards
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To ensure data integrity in biological assays, the synthesized compound must meet the

following criteria.

Technique Expected Result Purpose

1H NMR (D

O)

7.2-7.4 (m, 5H, Ph), 3.8 (d, 1H,

-CH), 2.8 (m, 2H, Benzyl-CH

), 2.4 (m, 1H,

-CH), 2.1 (m, 2H,

-CH

)

Verify structure and benzyl

integration.[1][2][3]

Chiral HPLC

Single peak >98% ee/de.[4]

Column: Chiralpak ZWIX(+) or

Crownpak CR(+).[1]

Confirm (2R,4R)

stereochemistry vs (2R,4S) or

L-isomers.

Mass Spectrometry
[M+H]

= 238.11 m/z
Confirm molecular weight.[1]

Elemental Analysis
C: 60.75%, H: 6.37%, N:

5.90%
Purity verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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